Cas no 96232-70-1 (Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate)

Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate structure

96232-70-1 structure

Product Name:Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate

CAS No:96232-70-1

MF:C₆H₄Cl₂O₃S

MW:227.065158843994

MDL:MFCD15071695

CID:1027941

PubChem ID:54706807

Update Time:2024-10-25

Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate
- C6H4Cl2O3S
- OKYOKWYLOLTNFT-UHFFFAOYSA-N
- 6748AC
- MB14668
- FCH1388046
- AX8163414
- methyl 4,5-dichloro-3-hydroxy-2-thiophenecarboxylate
- Z2830704487
- Methyl 4,5-dichloro-3-hydroxy-2-thiophenecarboxylate (ACI)
- DS-12981
- AKOS016002920
- SCHEMBL9525950
- DB-080418
- EN300-311321
- MFCD15071695
- DTXSID80716091
- WDA23270
- 96232-70-1
- CS-0150902
- methyl4,5-dichloro-3-hydroxythiophene-2-carboxylate
- W16948
- Z1269173180
- MDL： MFCD15071695
- Inchi： 1S/C6H4Cl2O3S/c1-11-6(10)4-3(9)2(7)5(8)12-4/h9H,1H3
- InChI Key： OKYOKWYLOLTNFT-UHFFFAOYSA-N
- SMILES： O=C(C1=C(O)C(Cl)=C(Cl)S1)OC

Computed Properties

Exact Mass: 225.9258205g/mol
Monoisotopic Mass: 225.9258205g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 74.8
XLogP3: 3.6

Experimental Properties

Density: 1.631
Boiling Point: 282.8°C at 760 mmHg
Flash Point: 124.8°C
Refractive Index: 1.607

Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate Security Information

Hazard Statement： H302-H315-H319-H335

Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XK083-200mg	Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate	96232-70-1	95+%	200mg	876.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XK083-50mg	Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate	96232-70-1	95+%	50mg	336.0CNY	2021-07-12
Chemenu	CM199767-1g	Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate	96232-70-1	95%	1g	$482	2021-08-05
Chemenu	CM199767-5g	Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate	96232-70-1	95%	5g	$1758	2021-08-05
Fluorochem	223636-1g	Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate	96232-70-1	95%	1g	￡290.00	2022-02-28
Chemenu	CM199767-1g	Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate	96232-70-1	95%+	1g	$272	2023-01-18
Chemenu	CM199767-5g	Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate	96232-70-1	95%+	5g	$1758	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XK083-100mg	Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate	96232-70-1	95+%	100mg	855CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XK083-250mg	Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate	96232-70-1	95+%	250mg	2234CNY	2021-05-08
Matrix Scientific	094070-250mg	Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate, 95+%	96232-70-1	95+%	250mg	$492.00	2023-09-05

Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate Production Method

Production Method 1

5118-06-9

96232-70-1

Reaction Conditions

1.1 Reagents: Chlorosuccinimide Solvents: Acetic acid ; rt → 85 °C; 4 h, 85 °C
1.2 Reagents: Water ; cooled
1.3 Reagents: Hydrochloric acid Solvents: Acetic acid ; 15 min, rt; 48 h, rt

Reference

: Preparation of N-(1H-tetrazol-5-yl)-2-thiophenecarboxamides, -2-pyrrolecarboxamides, and -2-furancarboxamides as allergy and inflammation inhibitors [Update of document cited in CA108:150482]

, European Patent Organization, , ,

Production Method 2

5118-06-9

96232-70-1

Reaction Conditions

Reference

: Preparation of N-1H-tetrazol-5-yl-2-thiophenecarboxamides, -2-pyrrolecarboxamides, and -2-furancarboxamides as allergy and inflammation inhibitors

, European Patent Organization, , ,

Production Method 3

96232-70-1

Reaction Conditions

Reference

: Preparation of thiophene-2-carboxamides useful as dopamine receptor-blockers

, Spain, , ,

Production Method 4

65449-58-3

96232-70-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Catalysts: Acetic acid

Reference

: Reactions with 3-hydroxy-2-(methoxycarbonyl)thiophene; I. Synthesis of 3-thienyloxyacetic acid and its (nuclear) chloro and bromo derivatives

Corral, Carlos; Lissavetzky, Jaime, Synthesis, 1984, (10), 847-50

Production Method 5

96232-70-1

Reaction Conditions

Reference

: Preparation of protein tyrosine phosphatase targeting ligands

, World Intellectual Property Organization, , ,

Production Method 6

96232-70-1

Reaction Conditions

Reference

: Preparation of thiophene-2-carboxamide derivatives useful as central nervous system agents

, Spain, , ,

Production Method 7

96232-70-1

Reaction Conditions

Reference

: Preparation of N-1H-tetrazol-5-ylthiophene-, -pyrrole-, and -furancarboxamides as antiinflammatories and allergy inhibitors

, Austria, , ,

Production Method 8

96232-70-1

Reaction Conditions

Reference

: Preparation of thiophenecarboxamides as central nervous system agents

, Japan, , ,

Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate Raw materials

Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate Preparation Products

Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate (96232-70-1)

Methyl 4,5-dichloro-3-hydroxythiophene-2-carboxylate Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

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